Cas no 37172-54-6 (Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, ethyl ester)

Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, ethyl ester structure
37172-54-6 structure
Product Name:Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, ethyl ester
CAS No:37172-54-6
MF:C14H24O3
MW:240.338564872742
CID:313658
PubChem ID:169863
Update Time:2025-04-19

Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylicacid, 2-hexyl-3-oxo-, ethyl ester
    • ethyl 2-hexyl-3-oxocyclopentanecarboxylate
    • 2-Hexyl-3-oxo-1-cyclopentanecarboxylic acid, ethyl ester
    • DTXSID30885665
    • ethyl 2-n-hexyl-3-oxo-cyclopentanecarboxylate
    • EINECS 253-380-7
    • SCHEMBL15552072
    • 37172-54-6
    • NS00057368
    • INTQBOZOCPYNQM-UHFFFAOYSA-N
    • Ethyl 2-hexyl-3-oxocyclopentanecarboxylate
    • Cyclopentanecarboxylic acid, 2-hexyl-3-oxo-, ethyl ester
    • Inchi: 1S/C14H24O3/c1-3-5-6-7-8-11-12(9-10-13(11)15)14(16)17-4-2/h11-12H,3-10H2,1-2H3
    • InChI Key: INTQBOZOCPYNQM-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C(=O)OCC)C1CCCCCC

Computed Properties

  • Exact Mass: 240.17262
  • Monoisotopic Mass: 240.172545
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 3.4

Experimental Properties

  • Density: 0.989
  • Boiling Point: 324.9°Cat760mmHg
  • Flash Point: 138.6°C
  • Refractive Index: 1.46
  • PSA: 43.37
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.